Cas no 872181-59-4 (1-(3,5-DIFLUOROPHENYL)ETHANOL)

• Product Name: 1-(3,5-DIFLUOROPHENYL)ETHANOL
• CAS No: 872181-59-4
• Molecular Formula: C₈H₈F₂O
• Molecular Weight: 158.145329475403
• MDL: MFCD04038285
• CID: 992354
• PubChem ID: 2782326

1-(3,5-DIFLUOROPHENYL)ETHANOL Properties

Names and Identifiers

• 1-(3,5-DIFLUOROPHENYL)ETHANOL
• 1-(3,5-DIFLUOROPHENYL)ETHAN-1-OL
• (+)-3,5-Difluoro-alpha-methylbenzenemethanol
• DTXSID60963647
• FT-0676815
• AS-33197
• J-500037
• CS-0149386
• J-501724
• MFCD04038285
• 872181-59-4
• SB84565
• UEGDJZYKJPZJAA-UHFFFAOYSA-N
• SCHEMBL1154665
• 3,5-Difluorophenylmethylcarbinol
• AKOS009158498
• Z838968736
• (alphaR)-3,5-Difluoro-alpha-methylbenzenemethanol
• EN300-105302
• A862720
• FT-0762244
• 3,5-Difluoro-α-methylbenzenemethanol (ACI)
• 3,5-Difluoro-alpha-methylbenzyl alcohol
• (3,5-Difluorophenyl)methylcarbinol, 1-(3,5-Difluorophenyl)ethan-1-ol
• DB-092622
• MFCD18831076
• benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)-;3,5-difluorophenethyl alcohol;
• SY284675
• DB-017179

• MDL： MFCD04038285
• InChIKey： UEGDJZYKJPZJAA-UHFFFAOYSA-N
• Inchi： 1S/C8H8F2O/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3
• SMILES： FC1C=C(C(C)O)C=C(F)C=1

Computed Properties

• Exact Mass: 158.05432120g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.05432120g/mol
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų